[3-(3,4-Diethoxy-phenyl)-propyl]-methyl-amine

• Molecular Formula: C14H23NO2
• Molecular Weight: 237.34 g/mol
• IUPAC Name: 3-(3,4-diethoxyphenyl)-N-methylpropan-1-amine
• InChI: InChI=1S/C14H23NO2/c1-4-16-13-9-8-12(7-6-10-15-3)11-14(13)17-5-2/h8-9,11,15H,4-7,10H2,1-3H3
• InChI Key: JSHDTXZPQJBIME-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CCCNC)OCC

Description

[3-(3,4-Diethoxy-phenyl)-propyl]-methyl-amine is a useful research compound. Its molecular formula is C14H23NO2 and its molecular weight is 237.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 0.26 g of 3-(3,4-diethoxy-phenyl)-N-methyl-propionamide in 5 mL THF was added 1.4 mL of a LiAlH4 solution (2.3M in THF) at 0° C. The reaction mixture was stirred for 1 h at rt and for 2 h at 60° C. At rt, a 1M NaOH solution was added dropwise. The resulting mixture was filtrated over a pad of celite, washed with THF and the filtrate concentrated in vacuo. Purification by CC with EtOAc-MeOH (7:3) yielded 0.13 g of [3-(3,4-diethoxy-phenyl)-propyl]-methyl-amine as yellow oil.